Cas no 17869-76-0 (Silane,trimethyl[(1-methyl-2-propyn-1-yl)oxy]-)

• Product name: Silane,trimethyl[(1-methyl-2-propyn-1-yl)oxy]-
• CAS No: 17869-76-0
• MF: C₇H₁₄OSi
• MW: 142.27096
• MDL: MFCD00190215
• CID: 185320
• PubChem ID: 24882471

Silane,trimethyl[(1-methyl-2-propyn-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Silane,trimethyl[(1-methyl-2-propyn-1-yl)oxy]-
• 2-Trimethylsilyloxy-3-butyne
• 3-(TRIMETHYLSILOXY)-1-BUTYNE
• 3-(Trimethylsilyloxy)-1-butyne
• but-3-yn-2-yloxy(trimethyl)silane
• NULL
• (but-3-yn-2-yloxy)trimethylsilane
• 2-(trimethyl-silyloxy)-but-3-yne
• 3-(trimethylsiloxy)but-1-yne
• 3-trimethylsilyloxy-1-butyne
• Silane,trimethyl[(1-methyl-2-propynyl)oxy]
• Trimethyl[(1-methyl-2-propynyl)oxy]silane
• SCHEMBL2192426
• AKOS015915712
• 3-Butyn-2-ol, TMS derivative
• 2-(Trimethylsilyloxy)-3-butyne
• Trimethyl[(1-methyl-2-propynyl)oxy]silane #
• 2-TRIMETHYLSILOXY-3-BUTYNE
• Silane, trimethyl[(1-methyl-2-propyn-1-yl)oxy]-
• 2-(4-chlorophenyl)-oxazole-4-carbaldehyde
• 17869-76-0
• 3-(Trimethylsilyloxy)-1-butyne, 97%
• DTXSID00939109
• [(But-3-yn-2-yl)oxy](trimethyl)silane
• Silane, trimethyl[(1-methyl-2-propynyl)oxy]-
• FT-0690489
• J-011394
• 2-Trimethylsilyloxybut-3-yne
• MFCD00190215
• AS-80584
• TRIMETHYL((1-METHYL-2-PROPYNYL)OXY)SILANE

• MDL： MFCD00190215
• Inchi： InChI=1S/C7H14OSi/c1-6-7(2)8-9(3,4)5/h1,7H,2-5H3
• InChI Key： RMKACVRKUKSWNQ-UHFFFAOYSA-N
• SMILES： C#CC(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 142.08100
• Monoisotopic Mass: 142.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.818 g/mL at 25 °C(lit.)
• Melting Point: 127-131 °C (lit.)
• Boiling Point: 116 °C
• Flash Point: Fahrenheit: 41 ° f
  Celsius: 5 ° c
  
• Refractive Index: n20/D 1.405(lit.)
• PSA: 9.23000
• LogP: 1.85960
• Vapor Pressure: 23.5±0.2 mmHg at 25°C
• Sensitiveness: Moisture Sensitive

Silane,trimethyl[(1-methyl-2-propyn-1-yl)oxy]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S16-26
• Storage Condition：2-8°C
• TSCA：No
• Risk Phrases：R11
• HazardClass：3